Cas no 107811-48-3 (4-Methoxy-2-(propan-2-yloxy)benzaldehyde)
107811-48-3 structure
4-Methoxy-2-(propan-2-yloxy)benzaldehyde Properties
Names and Identifiers
-
- Benzaldehyde,4-methoxy-2-(1-methylethoxy)-
- 4-METHOXY-2-(PROPAN-2-YLOXY)BENZALDEHYDE
- 4-methoxy-2-propan-2-yloxybenzaldehyde
- AKOS010520898
- Benzaldehyde, 4-methoxy-2-(1-methylethoxy)-
- Z801465268
- MFCD14607625
- 4-Methoxy-2-(1-methylethoxy)benzaldehyde
- SY190699
- EN300-74249
- 4-methoxy-2-(propan-2-yloxy)benzaldehyde
- CS-B0036
- 2-isopropoxy-4-methoxybenzaldehyde
- 107811-48-3
- SCHEMBL899151
- (4-Methyl-2-(1-methylethoxy)phenyl)methanone
- CS-14095
- DTXSID10148285
- Methanone, (4-methyl-2-(1-methylethoxy)phenyl)-
- 2-Hydroxy-4-methoxybenzaldehyde, isopropyl ether
- DB-349426
- 4-Methoxy-2-(propan-2-yloxy)benzaldehyde
- Benzaldehyde, 4-Methoxy-2-(1-Methylethoxy)-
- +Expand
-
- MFCD14607625
- BYJIIHCWYHPWQD-UHFFFAOYSA-N
- InChI=1S/C11H14O3/c1-8(2)14-11-6-10(13-3)5-4-9(11)7-12/h4-8H,1-3H3
- CC(C)OC1=C(C=CC(=C1)OC)C=O
Computed Properties
- 194.09432
- 0
- 3
- 4
- 194.094294
- 14
- 179
- 0
- 0
- 0
- 0
- 0
- 1
- 2.1
- 35.5
Experimental Properties
- 2.29490
- 35.53
- 1.521
- 317.4°Cat760mmHg
- 136.7°C
- 1.064
4-Methoxy-2-(propan-2-yloxy)benzaldehyde Price
4-Methoxy-2-(propan-2-yloxy)benzaldehyde Related Literature
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Ki Ro Yoon,Sung Hyun Kwon,Kyung Jin Lee,Sunhee Jo,Ju Sung Lee,Kwan-Young Lee,Seung Woo Lee,Seung Geol Lee,Jin Young Kim J. Mater. Chem. A, 2019,7, 7380-7388
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Hansu Kim,Goojin Jeong,Young-Ugk Kim,Jae-Hun Kim,Cheol-Min Park,Hun-Joon Sohn Chem. Soc. Rev., 2013,42, 9011-9034
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4. Air
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Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
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Sungmin Han,Jaehoon Kim,Yousung Jung Phys. Chem. Chem. Phys., 2015,17, 16977-16982
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Sachin Chavan,Francesca Bonino,Jenny G. Vitillo,Elena Groppo,Carlo Lamberti,Pascal D. C. Dietzel,Adriano Zecchina,Silvia Bordiga Phys. Chem. Chem. Phys., 2009,11, 9811-9822
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Philippe Belleville,Michael Popall Chem. Soc. Rev., 2011,40, 696-753
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P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
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X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
Recommended suppliers
Amadis Chemical Company Limited
(CAS:107811-48-3)4-Methoxy-2-(propan-2-yloxy)benzaldehyde
99%/99%/99%/99%
1g/5g/10g/25g
174.0/531.0/690.0/1449.0